Cas no 1369625-04-6 (N-Ethyl Rotigotine)

• Product Name: N-Ethyl Rotigotine
• CAS No: 1369625-04-6
• MF: C₁₈H₂₃NOS
• MW: 301.446323633194
• CID: 4591681
• Update Time: 2025-11-01

N-Ethyl Rotigotine Chemical and Physical Properties

Names and Identifiers

• BX28WNZ8X5
• (6S)-6-[ethyl[2-(thiophen-2-yl)ethyl]amino]-5,6,7,8-tetrahydronaphthalen-1-ol
• Ethyl rotigotine
• (6S)-6-(Ethyl(2-(thiophen-2-yl)ethyl)amino)-5,6,7,8-tetrahydronaphthalen-1-ol
• Rotigotine impurity D [EP]
• (6S)-6-(Ethyl(2-(2-thienyl)ethyl)amino)-5,6,7,8-tetrahydro-1-naphthalenol
• (6S)-6-[ethyl(2-thiophen-2-ylethyl)amino]-5,6,7,8-tetrahydronaphthalen-1-ol
• (S)-6-(Ethyl(2-(thiophen-2-yl)ethyl)amino)-5,6,7,8-tetrahydronaphthalen-1-ol
• 1-Naphthalenol, 6
• Unii-BX28wnz8X5
• N-Ethyl Rotigotine

• Inchi： 1S/C18H23NOS/c1-2-19(11-10-16-6-4-12-21-16)15-8-9-17-14(13-15)5-3-7-18(17)20/h3-7,12,15,20H,2,8-11,13H2,1H3/t15-/m0/s1
• InChI Key： MGQHYAUEAZJTOP-HNNXBMFYSA-N
• SMILES： S1C=CC=C1CCN(CC)[C@@H]1CC2C=CC=C(C=2CC1)O

Computed Properties

• Exact Mass: 301.15003553 g/mol
• Monoisotopic Mass: 301.15003553 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.7
• Molecular Weight: 301.4

Additional information on N-Ethyl Rotigotine

Professional Introduction to N-Ethyl Rotigotine (CAS No. 1369625-04-6)

N-Ethyl Rotigotine, a compound with the chemical identifier CAS No. 1369625-04-6, is a synthetic derivative of ergoline, widely recognized for its pharmacological properties in the treatment of neurological and psychiatric disorders. This compound has garnered significant attention in recent years due to its potential therapeutic applications, particularly in the management of motor symptoms associated with Parkinson's disease and other movement disorders.

The molecular structure of N-Ethyl Rotigotine incorporates a modified ergoline core, which is known for its high affinity and selectivity for dopamine receptors. Specifically, it exhibits potent activity at D3, D2, and D1 dopamine receptors, making it a promising candidate for modulating dopaminergic pathways. This mechanism of action is crucial in addressing the complex neurochemical imbalances observed in conditions like Parkinson's disease, where dopamine levels are significantly reduced.

Recent research has highlighted the efficacy of N-Ethyl Rotigotine in clinical trials and preclinical studies. One of the most notable findings involves its ability to improve motor control without causing excessive sedation or other side effects commonly associated with traditional dopaminergic therapies. This makes it an attractive option for patients who require long-term management of their symptoms while maintaining a high quality of life.

In addition to its primary application in Parkinson's disease, studies have explored the potential use of N-Ethyl Rotigotine in other neurological conditions. For instance, preliminary research suggests that it may have beneficial effects in treating Restless Legs Syndrome (RLS) and other hyperkinetic movement disorders. The compound's ability to selectively target specific dopamine receptors without affecting other neurotransmitter systems contributes to its versatility in therapeutic applications.

The synthesis and characterization of N-Ethyl Rotigotine have been subjects of extensive scientific investigation. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its purity. These analytical methods are essential in ensuring that the compound meets stringent pharmaceutical standards before it can be used in clinical settings.

Pharmacokinetic studies have also played a crucial role in understanding how N-Ethyl Rotigotine behaves within the body. These studies have revealed that the compound exhibits moderate oral bioavailability and a favorable half-life, allowing for once-daily dosing regimens. This aspect is particularly advantageous for patient compliance and convenience, as it reduces the burden of multiple daily administrations.

The safety profile of N-Ethyl Rotigotine has been thoroughly evaluated through rigorous toxicological assessments. Animal models have been used to investigate potential adverse effects, including cardiovascular and central nervous system responses. The results from these studies indicate that the compound is well-tolerated at therapeutic doses, with minimal risk of serious side effects.

One of the most exciting developments in the field of dopaminergic therapy is the exploration of novel delivery systems for compounds like N-Ethyl Rotigotine. Research into transdermal patches and targeted nanoparticles has shown promise in enhancing drug delivery efficiency while reducing systemic side effects. These innovations could revolutionize how patients receive treatment for movement disorders, offering more precise control over drug release and minimizing variability in therapeutic response.

The future direction of research on N-Ethyl Rotigotine includes investigating its potential as a monotherapy or combination therapy with other neuroprotective agents. Studies suggest that combining it with antioxidants or anti-inflammatory compounds could mitigate some of the long-term complications associated with dopamine depletion in Parkinson's disease. Such combinatorial approaches may lead to more comprehensive treatment strategies that address both symptomatic relief and disease progression.

The role of computational modeling in optimizing the pharmacological properties of N-Ethyl Rotigotine cannot be overstated. Molecular docking simulations and computer-aided drug design (CADD) techniques have been instrumental in refining its structure to enhance binding affinity and reduce off-target effects. These computational tools complement traditional experimental approaches, accelerating the drug discovery process and improving the likelihood of success in clinical trials.

In conclusion, N-Ethyl Rotigotine (CAS No. 1369625-04-6) represents a significant advancement in dopaminergic therapy for neurological disorders. Its unique pharmacological profile, combined with promising clinical results, positions it as a valuable asset in managing motor symptoms associated with conditions like Parkinson's disease. As research continues to uncover new applications and delivery methods for this compound, its potential to improve patient outcomes remains vast and exciting.